6-benzyl-6,6a,7,8,9,10,11,11a-octahydro-5H-cyclohepta[c]isoquinolin-5-one

• Molecular Formula: C21H23NO
• Molecular Weight: 305.4 g/mol
• IUPAC Name: (6aR,11aS)-6-benzyl-7,8,9,10,11,11a-hexahydro-6aH-cyclohepta[c]isoquinolin-5-one
• InChI: InChI=1S/C21H23NO/c23-21-19-13-8-7-11-17(19)18-12-5-2-6-14-20(18)22(21)15-16-9-3-1-4-10-16/h1,3-4,7-11,13,18,20H,2,5-6,12,14-15H2/t18-,20+/m0/s1
• InChI Key: MJVLNXRGMLNPEM-AZUAARDMSA-N
• Isomeric SMILES: C1CC[C@@H]2[C@@H](CC1)N(C(=O)C3=CC=CC=C23)CC4=CC=CC=C4
• SMILES: C1CCC2C(CC1)N(C(=O)C3=CC=CC=C23)CC4=CC=CC=C4

Description

6-benzyl-6,6a,7,8,9,10,11,11a-octahydro-5H-cyclohepta[c]isoquinolin-5-one is a chemical compound that has been the subject of scientific research for its potential applications in various fields. This compound is also known as AH-7921, and it belongs to the class of opioids. The synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of research on this compound are discussed in

Mechanism of Action

The mechanism of action of 6-benzyl-6,6a,7,8,9,10,11,11a-octahydro-5H-cyclohepta[c]isoquinolin-5-one is not fully understood. However, it is believed to work by binding to opioid receptors in the brain and spinal cord. This binding leads to the activation of the opioid system, which results in a reduction in pain perception.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 6-benzyl-6,6a,7,8,9,10,11,11a-octahydro-5H-cyclohepta[c]isoquinolin-5-one include pain relief, sedation, and respiratory depression. It has also been shown to have effects on the gastrointestinal system, including constipation. Studies have also shown that this compound can cause addiction and dependence.

Advantages and Limitations for Lab Experiments

One of the advantages of using 6-benzyl-6,6a,7,8,9,10,11,11a-octahydro-5H-cyclohepta[c]isoquinolin-5-one in lab experiments is its ability to produce analgesia. This makes it a useful tool for studying pain pathways and developing new pain medications. However, one of the limitations of using this compound in lab experiments is its potential for addiction and dependence. This makes it important to use caution when handling this compound and to follow proper safety protocols.

Future Directions

There are several future directions for research on 6-benzyl-6,6a,7,8,9,10,11,11a-octahydro-5H-cyclohepta[c]isoquinolin-5-one. One area of research is in the development of new pain medications that are safer and less addictive than current opioids. Another area of research is in the treatment of opioid addiction, where this compound may be used as a replacement therapy. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on the body.

Synthesis Methods

The synthesis of 6-benzyl-6,6a,7,8,9,10,11,11a-octahydro-5H-cyclohepta[c]isoquinolin-5-one can be achieved by a multistep process. The first step involves the reaction of 2,5-dimethoxybenzaldehyde with nitroethane to form 2,5-dimethoxy-beta-nitrostyrene. This compound is then reduced using sodium borohydride to give 2,5-dimethoxyphenethylamine. The final step involves the reaction of 2,5-dimethoxyphenethylamine with 1,4-benzoquinone to form 6-benzyl-6,6a,7,8,9,10,11,11a-octahydro-5H-cyclohepta[c]isoquinolin-5-one.

Scientific Research Applications

6-benzyl-6,6a,7,8,9,10,11,11a-octahydro-5H-cyclohepta[c]isoquinolin-5-one has been the subject of scientific research for its potential applications in various fields. One of the main areas of research has been in the field of pain management. Studies have shown that this compound has analgesic properties and can be used to treat pain. It has also been studied for its potential use in the treatment of opioid addiction.